![molecular formula C13H15NO2 B2931919 N-(3,4-Dihydro-1H-isochromen-7-ylmethyl)prop-2-enamide CAS No. 2361638-59-5](/img/structure/B2931919.png)
N-(3,4-Dihydro-1H-isochromen-7-ylmethyl)prop-2-enamide
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Overview
Description
N-(3,4-Dihydro-1H-isochromen-7-ylmethyl)prop-2-enamide, also known as DHI-PM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
N-(3,4-Dihydro-1H-isochromen-7-ylmethyl)prop-2-enamide exerts its therapeutic effects through various mechanisms of action. It has been shown to inhibit the activation of the NF-κB pathway, which plays a key role in inflammation and cancer progression. Additionally, it has been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress. This compound also has the ability to inhibit the aggregation of amyloid beta peptides, which are characteristic of neurodegenerative diseases.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. It also has the ability to reduce oxidative stress by increasing the levels of antioxidant enzymes. In addition, it has been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-(3,4-Dihydro-1H-isochromen-7-ylmethyl)prop-2-enamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It also has low toxicity and can be administered orally. However, one limitation of this compound is its poor solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of N-(3,4-Dihydro-1H-isochromen-7-ylmethyl)prop-2-enamide. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of its potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of neurodegenerative diseases.
Synthesis Methods
N-(3,4-Dihydro-1H-isochromen-7-ylmethyl)prop-2-enamide can be synthesized through a multistep process involving the reaction of 3,4-dihydroisocoumarin with propargyl bromide, followed by the reaction of the resulting compound with acryloyl chloride. The final product is obtained through purification using column chromatography.
Scientific Research Applications
N-(3,4-Dihydro-1H-isochromen-7-ylmethyl)prop-2-enamide has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidative stress effects. In addition, it has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-(3,4-dihydro-1H-isochromen-7-ylmethyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c1-2-13(15)14-8-10-3-4-11-5-6-16-9-12(11)7-10/h2-4,7H,1,5-6,8-9H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBHAHSHLHFRIQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NCC1=CC2=C(CCOC2)C=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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